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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B121737

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of Disperse
Violet 1 against other selected anthraquinone dyes. The information presented is supported by
experimental data to assist in the selection of appropriate dyes for various research and
development applications.

Introduction to Anthraquinone Dyes

Anthraquinone dyes are a significant class of colorants known for their brilliant shades, good
lightfastness, and overall stability.[1] Their molecular structure, based on anthraquinone, allows
for a wide range of colors, primarily in the violet, blue, and red spectra. This class of dyes
includes various types, such as disperse, vat, and acid dyes, each with specific application
properties. Disperse dyes, like Disperse Violet 1, are non-ionic and are primarily used for
dyeing hydrophobic fibers such as polyester.[1][2]

Performance Data Summary

The following table summarizes the key performance indicators for Disperse Violet 1 and
other selected anthraquinone dyes. The data has been compiled from various technical
sources.
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Performance Disperse Violet ) Solvent Violet Disperse Blue
Vat Violet 1

Parameter 1 13 79
C.l. Name Disperse Violet 1  Vat Violet 1 Solvent Violet 13  Disperse Blue 79
C.I. Number 61100 60010 60725 11345
Lightfastness
(Blue Wool 5-6[3] 6-7 7-8 5-6
Scale, 1-8)
Wash Fastness
(Fading, Grey 4-5[3] 4-5 - 4-5
Scale, 1-5)
Wash Fastness
(Staining, Grey 5[3] 4-5 - 5
Scale, 1-5)
Sublimation )

Moderate High Good 4-5
Fastness (1-5)
Ironing Fastness

4[3] 4-5 - -
(1-5)
Perspiration
Fastness 5[3] - - -
(Fading, 1-5)
Perspiration
Fastness 5[3] - - -

(Staining, 1-5)

Experimental Protocols

Detailed methodologies for the key fastness tests are provided below. These protocols are

based on internationally recognized standards to ensure reproducibility.

Lightfastness Testing (ISO 105-B02)
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Objective: To determine the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus:

Xenon arc lamp fading apparatus.

Blue Wool standards (ISO 105-B08).

Grey Scale for assessing change in color (ISO 105-A02).
Specimen holders.

Masking cards.

Procedure:

A specimen of the dyed textile is mounted on a holder alongside a set of Blue Wool
standards.

Part of the specimen and the standards are covered with an opaque mask.

The mounted specimens are exposed to the light from a xenon arc lamp under specified
conditions of temperature and humidity.

The exposure is continued until a specified change in color is observed on the test specimen
or on the Blue Wool standards.

The lightfastness of the specimen is assessed by comparing the contrast between the
exposed and unexposed portions of the specimen with the contrasts produced on the Blue
Wool standards. The rating is the number of the Blue Wool standard that shows a similar
change in color.

Wash Fastness Testing (ISO 105-C06)

Objective: To determine the resistance of the color of textiles to domestic or commercial

laundering procedures.
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Apparatus:

Launder-Ometer or similar apparatus with a thermostatically controlled water bath and
rotating closed canisters.

e Stainless steel balls.

» Multifibre test fabric (e.g., containing wool, cotton, polyester, polyamide, acrylic, and
acetate).

o Standard reference detergent.

o Grey Scale for assessing change in color and staining (ISO 105-A02 and ISO 105-A03).
Procedure:

e A specimen of the dyed textile is stitched together with a piece of multifibre test fabric.

e The composite specimen is placed in a stainless steel canister with a specified volume of
detergent solution and a specified number of stainless steel balls.

e The canister is placed in the Launder-Ometer and agitated for a specified time at a specified
temperature (e.g., 40°C or 60°C).

 After the washing cycle, the composite specimen is removed, rinsed, and dried.

e The change in color of the dyed specimen is assessed using the Grey Scale for assessing
change in color.

o The degree of staining on each type of fiber in the multifibre test fabric is assessed using the
Grey Scale for assessing staining.

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the performance of a new
dye.
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Workflow for Dye Performance Evaluation
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Caption: A generalized workflow for the synthesis, application, and performance evaluation of a
new dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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